Cas no 126239-78-9 (Regaloside I)

Regaloside I structure
Regaloside I structure
Product Name:Regaloside I
CAS No:126239-78-9
MF:C20H26O11
MW:442.413847446442
CID:2069972
PubChem ID:168013577
Update Time:2025-04-21

Regaloside I Chemical and Physical Properties

Names and Identifiers

    • Regaloside I
    • [(2R)-1-acetyloxy-3-[(2S,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • HY-N11986
    • 126239-78-9
    • AKOS040763836
    • Inchi: 1S/C20H26O11/c1-11(22)28-9-14(30-16(24)7-4-12-2-5-13(23)6-3-12)10-29-20-19(27)18(26)17(25)15(8-21)31-20/h2-7,14-15,17-21,23,25-27H,8-10H2,1H3/b7-4+
    • InChI Key: CPSJADJRZYHWCV-QPJJXVBHSA-N
    • SMILES: CC(OCC(OC(/C=C/C1C=CC(O)=CC=1)=O)COC1C(O)C(O)C(O)C(CO)O1)=O

Computed Properties

  • Exact Mass: 442.14751164Da
  • Monoisotopic Mass: 442.14751164Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 172Ų
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